Cas no 2026343-54-2 (5-methyl-2-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1,3-thiazole)

• Product Name: 5-methyl-2-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1,3-thiazole
• CAS No: 2026343-54-2
• MF: C₁₁H₁₂N₂S₂
• MW: 236.356379508972
• CID: 6463069
• PubChem ID: 165478182
• Update Time: 2025-10-28

5-methyl-2-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1,3-thiazole
• 2026343-54-2
• EN300-1074834
• 5-methyl-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1,3-thiazole

• Inchi： 1S/C11H12N2S2/c1-7-6-13-11(15-7)10-8-3-5-14-9(8)2-4-12-10/h3,5-6,10,12H,2,4H2,1H3
• InChI Key： YGMIBQCCWLUODM-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2C1=NC=C(C)S1

Computed Properties

• Exact Mass: 236.04419074g/mol
• Monoisotopic Mass: 236.04419074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.4Ų

Additional information on 5-methyl-2-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1,3-thiazole

Introduction to 5-methyl-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1,3-thiazole (CAS No. 2026343-54-2)

5-methyl-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1,3-thiazole (CAS No. 2026343-54-2) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the thiazole and pyridine classes of heterocycles, which are well-documented for their broad spectrum of biological functions. The presence of fused rings and functional groups in its structure suggests a high degree of molecular complexity and versatility, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The thieno[3,2-c]pyridine core in this molecule is particularly noteworthy. Thieno[3,2-c]pyridine derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of this scaffold into the 5-methyl-1,3-thiazole backbone introduces additional pharmacophoric elements that may enhance the compound's interaction with biological targets. This structural design aligns with the growing interest in multitargeted drug discovery, where compounds capable of modulating multiple biological pathways are sought after for their improved efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such complex molecules for potential therapeutic applications. The 5-methyl-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1,3-thiazole structure has been subjected to virtual screening against various protein targets to identify potential binding interactions. These studies have highlighted its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Such enzymes are often implicated in diseases such as cancer and inflammatory disorders, making this compound a valuable asset in the search for novel therapeutics.

In addition to its structural complexity, the 5-methyl-1,3-thiazole moiety is known for its stability and ease of functionalization. This feature allows medicinal chemists to modify the molecule further to optimize its pharmacokinetic properties and target specificity. The thieno[3,2-c]pyridine ring provides a rigid framework that can be exploited to enhance binding affinity through pi-stacking interactions with aromatic residues in protein targets. This structural motif is also found in several FDA-approved drugs, underscoring its importance in medicinal chemistry.

The synthesis of 5-methyl-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1,3-thiazole presents an intriguing challenge due to the complexity of the fused ring system. Traditional synthetic routes involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have enabled more efficient and scalable preparations of such heterocyclic compounds. Transition metal-catalyzed reactions have emerged as particularly useful tools for constructing complex cyclic frameworks with high precision.

The biological evaluation of 5-methyl-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1,3-thiazole has revealed promising preliminary results. In vitro assays have demonstrated activity against several enzymatic targets relevant to human health. Notably, it has shown inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Dysregulation of CDKs is associated with various cancers and developmental disorders. Furthermore, the compound has exhibited anti-inflammatory properties by modulating pathways involving nuclear factor kappa B (NF-kB), a key transcription factor in inflammatory responses.

The potential therapeutic applications of this compound are further supported by its favorable pharmacokinetic profile. Preliminary pharmacokinetic studies indicate good solubility and bioavailability in preclinical models. These properties are essential for ensuring that the compound reaches its target sites effectively within the body. Additionally，its stability under various physiological conditions suggests that it may be suitable for oral administration or other routes of delivery.

Future research directions include optimizing the synthesis of 5-methyl-2-{4H,5H,6H,7H-thieno[3,2c]pyridin-4-yll]-1,3-thiazole for large-scale production while exploring derivatives with enhanced biological activity or improved pharmacokinetic properties. Structure-activity relationship (SAR) studies will be crucial in identifying key functional groups responsible for its observed activities and guiding further modifications.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 5-methyl-2-{4H,5H,6H,7H-thieno[3,2c]pyridinyl]-1,3-thiazole (CAS No. 2026343-54-2). These computational tools can predict biological activity based on molecular descriptors derived from its structure，providing insights into potential therapeutic targets without extensive experimental screening.

In conclusion，the thieno[3,2c]pyridine-based thiazole derivative represents a structurally intriguing compound with significant potential in pharmaceutical development。 Its unique scaffold，combined with preliminary biological activity，positions it as a valuable scaffold for further exploration。 As research progresses，this molecule may contribute to advancements in treating diseases related to dysregulated cellular processes，including cancer and inflammatory disorders。